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Compound of Interest

Compound Name: Amoxicillin D4

Cat. No.: B1165254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Certificate of Analysis (CoA) is a critical document in the pharmaceutical industry, providing

a comprehensive summary of the quality control testing performed on a specific batch of a

substance.[1][2][3] For isotopically labeled compounds such as Amoxicillin D4, which serves

as an internal standard in quantitative analytical studies, the CoA is indispensable for ensuring

the accuracy and reliability of experimental results.[4][5] This guide offers a detailed

explanation of the components of an Amoxicillin D4 CoA, including data interpretation,

experimental methodologies, and the logical workflow of the analysis.

Core Components of the Amoxicillin D4 Certificate
of Analysis
A typical CoA for Amoxicillin D4 will contain essential information to identify and qualify the

material. This information is summarized in the tables below.

Table 1: Product and Batch Information
This section provides fundamental details about the Amoxicillin D4 standard.
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Parameter Description Example Data

Product Name
The common name of the

compound.
Amoxicillin D4

Chemical Name The systematic IUPAC name.

(2S,5R,6R)-6-((R)-2-Amino-2-

(4-hydroxyphenyl-2,3,5,6-

d4)acetamido)-3,3-dimethyl-7-

oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

CAS Number
The unique Chemical Abstracts

Service registry number.
2673270-36-3

Batch/Lot Number
A unique identifier for the

specific production batch.
GR-06-133

Molecular Formula
The elemental composition of

the molecule.
C₁₆H₁₅D₄N₃O₅S

Molecular Weight

The mass of the molecule,

accounting for the deuterium

isotopes.

369.4 g/mol

Table 2: Physicochemical Properties
This table outlines the physical and chemical characteristics of the Amoxicillin D4 material.

Parameter Specification Example Result

Appearance
A brief description of the

physical form and color.
White solid

Solubility
Information on the solubility in

various solvents.
Soluble in water and methanol.

Storage Condition
Recommended long-term

storage temperature.

2-8 °C in a well-closed

container.
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Table 3: Analytical Test Results
This is the core of the CoA, presenting the results of the quality control tests with their

acceptance criteria.

Test Method Specification Result

Identity (¹H-NMR)

Nuclear Magnetic

Resonance

Spectroscopy

Conforms to structure Conforms

Identity (Mass Spec) Mass Spectrometry Conforms to structure Conforms

Chromatographic

Purity

High-Performance

Liquid

Chromatography

(HPLC)

≥98% 99.4%

Isotopic Purity
Mass Spectrometry or

NMR
>98% atom D Conforms

Experimental Protocols
The following sections detail the methodologies for the key experiments cited on the

Amoxicillin D4 CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
HPLC is a primary technique for assessing the purity of Amoxicillin D4 and detecting any

related impurities.

Objective: To separate Amoxicillin D4 from any process-related impurities or degradation

products and to quantify its purity.

Instrumentation: An HPLC system equipped with a UV detector is typically used.

Chromatographic Conditions:
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Column: A reverse-phase C18 column, such as a Cogent Bidentate C18 (4.6 x 250 mm,

4µm), is commonly employed.

Mobile Phase: A mixture of an aqueous buffer (e.g., potassium dihydrogen phosphate) and

an organic solvent like acetonitrile or methanol. A typical composition is a 95:5 ratio of

buffer to organic solvent.

Flow Rate: A standard flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength of 230 nm or 283 nm.

Injection Volume: 10 µL.

Sample Preparation:

A stock solution of Amoxicillin D4 is prepared by accurately weighing and dissolving the

standard in the mobile phase or a suitable diluent to a known concentration (e.g., 1

mg/mL).

The solution is sonicated to ensure complete dissolution.

Working solutions are prepared by diluting the stock solution to a concentration within the

linear range of the instrument (e.g., 20-100 µg/mL).

Data Analysis: The purity is calculated by comparing the peak area of the Amoxicillin D4 to

the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry confirms the molecular weight of Amoxicillin D4, thereby verifying its

identity and the successful incorporation of deuterium atoms.

Objective: To confirm the molecular mass of Amoxicillin D4 and to assess its isotopic purity.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Ionization Technique: Electrospray ionization (ESI) is a common method.
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Analysis Mode: The instrument can be operated in either positive or negative ion mode. For

Amoxicillin D4, the protonated molecule [M+H]⁺ at m/z 370.1 would be observed in positive

mode.

Sample Preparation: The sample is prepared by dissolving a small amount of the

Amoxicillin D4 standard in a suitable solvent, typically the mobile phase used for LC-MS

analysis.

Data Analysis: The resulting mass spectrum is analyzed for the presence of the expected

molecular ion peak. The isotopic distribution is also examined to confirm the incorporation of

four deuterium atoms.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
for Structural Confirmation
¹H-NMR spectroscopy provides detailed information about the chemical structure of the

molecule, confirming the identity of Amoxicillin D4 and the position of the deuterium labels.

Objective: To provide an unambiguous confirmation of the molecular structure of Amoxicillin
D4.

Instrumentation: A high-field NMR spectrometer.

Sample Preparation:

A few milligrams of the Amoxicillin D4 standard are dissolved in a deuterated solvent

(e.g., Deuterium Oxide - D₂O).

The solution is transferred to an NMR tube.

Data Acquisition: A standard ¹H-NMR spectrum is acquired.

Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks in the

spectrum are compared to a reference spectrum of Amoxicillin or to theoretical predictions.

The absence of signals from the deuterated positions on the phenyl ring confirms the

isotopic labeling.
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Visualization of Workflows and Relationships
The following diagrams illustrate the logical flow of the Certificate of Analysis process and the

structural relationship of Amoxicillin D4.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Caption: Structural relationship between Amoxicillin and Amoxicillin D4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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